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Compound of Interest

Compound Name: 1-Bromodecane-d21

Cat. No.: B1284251 Get Quote

Technical Guide: 1-Bromodecane-d21
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-Bromodecane-d21, a deuterated

analog of 1-bromodecane. It is intended to serve as a valuable resource for researchers and

professionals in drug development and other scientific fields who utilize stable isotope-labeled

compounds. This document outlines the key physicochemical properties, analytical

methodologies for quality control, and a typical experimental workflow.

Physicochemical Properties and Specifications
1-Bromodecane-d21 is a saturated hydrocarbon with all 21 hydrogen atoms replaced by

deuterium. This isotopic labeling makes it an ideal internal standard for mass spectrometry-

based quantitative analysis and a useful tracer in metabolic studies. The physical and chemical

properties are summarized below.
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Property Value Reference

Chemical Formula CD₃(CD₂)₉Br [1]

Molecular Weight 242.31 g/mol [1][2]

Isotopic Purity ≥98 atom % D

Chemical Purity ≥95%

Appearance Liquid

Boiling Point 238 °C (lit.)

Density 1.166 g/mL at 25 °C

Mass Shift (M+n) M+21

CAS Number 98195-39-2

Experimental Protocols
The quality and identity of 1-Bromodecane-d21 are typically assessed using a combination of

chromatographic and spectroscopic techniques.

Purity Determination by Gas Chromatography (GC)
Objective: To determine the chemical purity of 1-Bromodecane-d21 and to identify any

potential impurities.

Instrumentation:

Gas Chromatograph equipped with a Flame Ionization Detector (FID).

Capillary Column: A non-polar column, such as a DB-1 or equivalent (30 m x 0.25 mm ID,

0.25 µm film thickness).

Method:

Sample Preparation: Prepare a solution of 1-Bromodecane-d21 in a suitable solvent (e.g.,

hexane or ethyl acetate) at a concentration of approximately 1 mg/mL.
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GC Conditions:

Injector Temperature: 250 °C

Detector Temperature: 300 °C

Oven Temperature Program:

Initial temperature: 100 °C, hold for 2 minutes.

Ramp: Increase to 250 °C at a rate of 10 °C/minute.

Final hold: Hold at 250 °C for 5 minutes.

Carrier Gas: Helium at a constant flow rate of 1 mL/minute.

Injection Volume: 1 µL.

Split Ratio: 50:1.

Data Analysis: The purity is calculated based on the area percentage of the main peak

corresponding to 1-Bromodecane-d21 relative to the total area of all peaks detected.

Identity and Isotopic Enrichment Confirmation by
Nuclear Magnetic Resonance (NMR) Spectroscopy
Objective: To confirm the chemical structure and determine the isotopic enrichment of 1-
Bromodecane-d21.

Instrumentation:

NMR Spectrometer (e.g., 400 MHz or higher).

Methods:

¹H NMR (Proton NMR):
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Sample Preparation: Dissolve approximately 5-10 mg of the sample in a deuterated

solvent (e.g., CDCl₃).

Acquisition: Acquire the proton NMR spectrum. The absence or significant reduction of

signals in the regions where protons would typically appear in non-deuterated 1-

bromodecane confirms a high level of deuteration. Residual proton signals can be used to

estimate the isotopic purity.

²H NMR (Deuterium NMR):

Sample Preparation: Use the same sample prepared for ¹H NMR.

Acquisition: Acquire the deuterium NMR spectrum. The presence of signals corresponding

to the different deuterium environments in the molecule confirms the identity of the

deuterated compound.

¹³C NMR (Carbon-13 NMR):

Sample Preparation: A more concentrated sample (20-30 mg) may be required.

Acquisition: Acquire the carbon-13 NMR spectrum. The coupling patterns (or lack thereof

in a proton-decoupled spectrum) and chemical shifts will be consistent with the carbon

backbone of 1-bromodecane. The multiplicity of the signals will be affected by the

deuterium substitution.

Visualizations
Quality Control Workflow for Deuterated Standards
The following diagram illustrates a typical workflow for the quality control and certification of a

deuterated standard like 1-Bromodecane-d21.
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Quality Control Workflow for 1-Bromodecane-d21.

Application in Mass Spectrometry
This diagram illustrates the use of 1-Bromodecane-d21 as an internal standard in a typical

quantitative mass spectrometry workflow.
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Use of 1-Bromodecane-d21 as an Internal Standard.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1284251?utm_src=pdf-body-img
https://www.benchchem.com/product/b1284251?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1284251?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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